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For researchers and drug development professionals, this guide provides an objective
comparison of the efficacy of Thaj-876 (Sorfequiline) against other therapeutic alternatives for
tuberculosis (TB), supported by available experimental data.

Tbaj-876, a next-generation diarylquinoline, has emerged as a promising candidate for the
treatment of tuberculosis, demonstrating potent activity in preclinical and clinical studies. This
guide summarizes the key efficacy findings, compares them with the established
diarylquinoline, bedaquiline, and the standard TB treatment regimen, and provides insights into
the experimental methodologies underpinning these results.

Quantitative Efficacy Data

The following tables summarize the key quantitative data from in vitro and in vivo studies,
offering a direct comparison of the efficacy of Thaj-876 with bedaquiline.

Table 1: In Vitro Potency Against Mycobacterium tuberculosis
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Compound Target Metric Value Reference
_ IC50 (ATP
Tbaj-876 F-ATP Synthase ] 0.031-0.2nM [1]
Synthesis)
- IC50 (ATP
Bedaquiline F-ATP Synthase ) 5.3nM [1]
Synthesis)
) M. tuberculosis
Tbaj-876 MIC 0.004 pg/mL [2]
H37Rv
N M. tuberculosis
Bedaquiline MIC 0.04 pg/mL [2]
H37Rv
_ 10-fold lower
Thaj-876 Rv0678 mutant MIC N [2][3]
than Bedaquiline
Bedaquiline Rv0678 mutant MIC - [2][3]
Table 2: In Vivo Efficacy in a Murine Tuberculosis Model
Treatment Group Strain Efficacy Outcome Reference
Greater reduction in
) ] lung CFU counts
Thaj-876 (=6.25 Wild-type H37Rv &
compared to [2][3]
mg/kg) Rv0678 mutant N
Bedaquiline (25
mg/kg)

Bedagquiline (25
mg/kg)

Wild-type H37Rv &

Rv0678 mutant

[2](3]

Tbaj-876 (6.25 and
12.5 mg/kg) +

As effective as BPaL

) Rv0678 mutant against wild-type [2]
Pretomanid +
_ , H37Rv
Linezolid
Bedaquiline +
Pretomanid + Wild-type H37Rv - [2]
Linezolid (BPaL)
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Clinical Efficacy

The ongoing pan-Phase 2 clinical trial, NC-009, is evaluating the efficacy and safety of different
doses of Tbaj-876 in combination with pretomanid and linezolid (SPaL regimen) against the
standard of care (HRZE) and a bedaquiline-containing regimen (BPaL) in adults with drug-
sensitive pulmonary tuberculosis.[4][5][6][7][8] Preliminary results indicate that the 100 mg
SPaL regimen has greater activity against TB than the standard HRZE regimen, suggesting the
potential to shorten treatment duration.[4][6] The SPaL regimen also demonstrated a
comparable safety profile to the standard of care.[4][5][6]

Experimental Protocols

A detailed understanding of the methodologies is crucial for interpreting the efficacy data. The
following outlines the key experimental protocols used in the cited studies.

In Vitro Assays

o F-ATP Synthase Inhibition Assay: The inhibitory activity of Tbaj-876 and its analogues on
ATP synthesis was determined using inverted membrane vesicles from Mycobacterium bovis
BCG.[1] The 50% inhibitory concentration (IC50) was calculated to quantify the potency of
the compounds in targeting the mycobacterial F-ATP synthase.[1]

e Minimum Inhibitory Concentration (MIC) Determination: The MIC of Tbhaj-876 and
bedaquiline against M. tuberculosis strains was determined using standard broth
microdilution methods. This assay establishes the lowest concentration of a drug that
prevents visible growth of the bacteria.

In Vivo Murine Model of Tuberculosis

¢ [nfection Model: BALB/c mice were aerosol-infected with M. tuberculosis H37Rv or an
isogenic Rv0678 loss-of-function mutant to establish a pulmonary infection.[2]

o Treatment Regimens: Following infection, mice were treated with various doses of Thaj-876
or bedaquiline, either as monotherapy or in combination with pretomanid and linezolid.[2]

» Efficacy Evaluation: The primary efficacy endpoint was the bacterial load in the lungs,
measured as colony-forming units (CFU), after a defined treatment period.[2]
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Clinical Trial (NC-009)

o Study Design: A multi-center, randomized, partially double-blind, pan-Phase 2 trial.[4][9]

o Participants: Adults with newly diagnosed, smear-positive, pulmonary drug-sensitive
tuberculosis.[7][8]

 Intervention Arms: The trial evaluates three different dose levels of Thaj-876 in combination
with pretomanid and linezolid, compared to the standard four-drug regimen (HRZE) and a
bedaquiline, pretomanid, and linezolid regimen.[7][8]

o Primary Endpoints: The study aims to determine the optimal dose of Thaj-876 and to
compare the bactericidal activity of the different regimens over the initial 8 weeks of
treatment.[7][8]

Signaling Pathways and Workflows

The following diagrams illustrate the mechanism of action of Thaj-876 and the workflow of the
comparative efficacy studies.
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Mechanism of Action of Diarylquinolines
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Caption: Mechanism of action of Thaj-876 and bedaquiline on Mycobacterium tuberculosis F-

ATP synthase.
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Caption: Workflow for the comparative efficacy evaluation of Thaj-876.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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